[3-Amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate;hydrate

• IUPAC Name: [3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate;hydrate
• InChI: InChI=1S/C6H14NO8P.H2O/c7-3-5(10)4(9)2(1-8)14-6(3)15-16(11,12)13;/h2-6,8-10H,1,7H2,(H2,11,12,13);1H2
• InChI Key: KPOAUMIAJAOYLX-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OP(=O)(O)O)N)O)O)O.O
• Molecular Formula: C6H16NO9P
• DSSTOX Substance ID: DTXSID60585166
• Molecular Weight: 277.17 g/mol
• CAS RN: 75656-33-6

Description

[3-Amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate;hydrate, commonly known as ADP, is a nucleotide that plays a critical role in energy metabolism in living organisms. It is synthesized in the mitochondria through the process of oxidative phosphorylation and serves as a substrate for ATP synthesis. In

Scientific Research Applications

Organic Synthesis and Properties

• The study on the syntheses of substituted pyridylmethyl phosphates explored their properties, demonstrating the significance of phosphate compounds in organic chemistry. The research highlighted the zwitterion form and the dihydrogen phosphate form analogous to simple alkyl phosphates, showcasing their potential in organic synthesis and property manipulation (Murakami et al., 1973).

Adhesive Polymer Development

• Research on monomers for adhesive polymers emphasized the synthesis of phosphate-containing monomers, which dissolve well in various solvents and show improved hydrolytic stability. This study underlines the application of phosphate compounds in developing non-cytotoxic, adhesive materials with potential use in dental applications (Moszner et al., 2006).

Nonlinear Optical Materials

• The effects of l-threonine on the growth and properties of ammonium dihydrogen phosphate crystal were explored, highlighting its importance in enhancing NLO properties. This research contributes to the understanding of how amino acids can improve NLO materials used in electro-optical applications (Joshi et al., 2017).

Biosynthesis of Riboflavin

• A study on the biosynthesis of riboflavin in Escherichia coli discussed the cloning, sequencing, and expression of the gene coding for 3,4-dihydroxy-2-butanone 4-phosphate synthase. This research provides insights into the molecular basis of riboflavin biosynthesis, a critical pathway in microbiology and biochemistry (Richter et al., 1992).

Importance of Phosphates in Nature

• A review on why nature chose phosphates highlights their dominant role in the biological world, emphasizing their stability, catalytic capability, and essential functions in biochemistry. This comprehensive overview underscores the unique properties of phosphates that make them indispensable in biological systems (Westheimer, 1987).